Cas no 2228946-97-0 (3-(1,1-difluoroethoxy)azetidine)

• Product Name: 3-(1,1-difluoroethoxy)azetidine
• CAS No: 2228946-97-0
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 6334162
• PubChem ID: 165840043
• Update Time: 2025-05-19

3-(1,1-difluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethoxy)azetidine
• EN300-1943255
• 2228946-97-0

• Inchi： 1S/C5H9F2NO/c1-5(6,7)9-4-2-8-3-4/h4,8H,2-3H2,1H3
• InChI Key： CLFUKKKIZSLFQO-UHFFFAOYSA-N
• SMILES： FC(C)(OC1CNC1)F

Computed Properties

• Exact Mass: 137.06522023g/mol
• Monoisotopic Mass: 137.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1,1-difluoroethoxy)azetidine

3-(1,1-Difluoroethoxy)azetidine (CAS 2228946-97-0): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of pharmaceutical and materials chemistry, 3-(1,1-difluoroethoxy)azetidine (CAS 2228946-97-0) has emerged as a valuable fluorinated heterocyclic compound. This unique azetidine derivative combines the structural advantages of a four-membered nitrogen-containing ring with the electronic effects of difluoroethoxy substitution, making it particularly interesting for drug discovery and specialty chemical applications.

The growing demand for fluorinated building blocks in medicinal chemistry has brought compounds like 3-(1,1-difluoroethoxy)azetidine into focus. Researchers are particularly interested in how the difluoroethoxy group influences the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and potential for hydrogen bonding. These characteristics make it attractive for addressing common challenges in drug development, such as improving bioavailability and target engagement.

From a synthetic perspective, 3-(1,1-difluoroethoxy)azetidine offers several advantages. The strained azetidine ring provides interesting reactivity patterns, while the 1,1-difluoroethoxy moiety serves as both a steric and electronic modulator. Recent publications have highlighted its utility in constructing novel fluorinated pharmaceutical intermediates, particularly in the development of kinase inhibitors and GPCR modulators where the difluoroethyl azetidine structure can significantly impact binding affinity.

The compound's stability profile makes 3-(1,1-difluoroethoxy)azetidine suitable for various reaction conditions. Many chemists searching for "stable fluorinated azetidines" or "azetidine building blocks for drug discovery" will find this compound meets their requirements. Its compatibility with common coupling reactions, including Buchwald-Hartwig aminations and Suzuki-Miyaura cross-couplings, has been demonstrated in several recent synthetic studies.

In material science applications, the 3-(1,1-difluoroethoxy)azetidine structure has shown promise in the development of advanced polymers. The combination of the rigid azetidine core with the fluorinated side chain can impart unique thermal and mechanical properties to polymeric materials. Researchers investigating "fluorinated heterocycles for materials" or "high-performance polymer monomers" have reported interesting results with derivatives of this compound.

The synthesis of 3-(1,1-difluoroethoxy)azetidine typically involves multi-step procedures starting from commercially available azetidine precursors. Recent advances in fluorination methodologies have improved the efficiency of introducing the difluoroethoxy group, addressing one of the key challenges in preparing this class of compounds. These developments have made the material more accessible to researchers working on "next-generation fluorinated pharmaceuticals".

Analytical characterization of 3-(1,1-difluoroethoxy)azetidine reveals interesting structural features. NMR studies show distinct patterns for the azetidine protons and the difluoroethyl group, while mass spectrometry provides clear identification of the molecular ion. These characteristics are important for quality control in pharmaceutical applications where precise "fluorinated compound analysis" is required.

From a commercial availability standpoint, 3-(1,1-difluoroethoxy)azetidine (CAS 2228946-97-0) is increasingly offered by specialty chemical suppliers catering to the "fluorochemicals market". The growing interest in "novel fluorinated heterocycles" has driven expansion in production capabilities, though scale-up challenges remain due to the compound's specialized nature. Current market trends suggest steady growth in demand for such tailored fluorinated building blocks.

Safety considerations for handling 3-(1,1-difluoroethoxy)azetidine follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material, as with many "specialty nitrogen heterocycles". Material safety data sheets provide detailed handling instructions for researchers and industrial users.

The future outlook for 3-(1,1-difluoroethoxy)azetidine appears promising, particularly in pharmaceutical applications. With the increasing importance of "fluorine in drug design" and the unique properties offered by the azetidine scaffold, this compound is well-positioned to play a significant role in the development of new therapeutic agents. Ongoing research continues to uncover novel applications for this versatile fluorinated heterocyclic building block.